Cas no 1251836-94-8 (2-(3-hydroxyphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid
• CAS No: 1251836-94-8
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• MDL: MFCD18319052
• CID: 1217801
• PubChem ID: 53224980
• Update Time: 2025-10-30

2-(3-hydroxyphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid
• 1251836-94-8
• MFCD18319052
• 2-(3-Hydroxyphenyl)-4-nitrobenzoic acid, 95%
• 3'-Hydroxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• DTXSID10688712

• MDL： MFCD18319052
• Inchi： 1S/C13H9NO5/c15-10-3-1-2-8(6-10)12-7-9(14(18)19)4-5-11(12)13(16)17/h1-7,15H,(H,16,17)
• InChI Key： RZFZQPNBBZYUOB-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 259.04807239g/mol
• Monoisotopic Mass: 259.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 103Ų

Additional information on 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid

2-(3-hydroxyphenyl)-4-nitrobenzoic Acid: A Novel Compound with Promising Applications in Biomedical Research

2-(3-hydroxyphenyl)-4-nitrobenzoic Acid (CAS No. 1251836-94-8) is a multifunctional aromatic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to the class of nitrobenzoic acid derivatives, which are characterized by the presence of a nitro group (-NO₂) at the para-position relative to the carboxylic acid group. The structural complexity of this compound, particularly the hydroxyl group at the meta-position of the phenyl ring, contributes to its unique physicochemical properties and biological activities. Recent studies have highlighted its potential as a lead compound for drug discovery, particularly in the development of anti-inflammatory and antioxidant agents.

2-(3-hydroxyphenyl)-4-nitrobenzoic Acid is synthesized through a series of well-defined chemical reactions, including electrophilic substitution, esterification, and nitration processes. The presence of the hydroxyl group on the phenyl ring enhances its solubility in polar solvents, while the nitro group introduces electron-withdrawing effects that modulate its reactivity. These structural features are critical for its biological interactions, as they influence the molecule's ability to bind to specific receptors or enzymes. The synthesis of this compound is often optimized using advanced techniques such as microwave-assisted reactions or catalytic methods to improve yield and purity.

Recent advancements in analytical chemistry have enabled the precise characterization of 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid using techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into the molecular structure, confirming the presence of the hydroxyl and nitro groups. Additionally, computational modeling has been employed to predict the compound's behavior in biological systems, offering valuable data for drug design and optimization. Such studies underscore the importance of accurate structural analysis in understanding the functional properties of this compound.

One of the most significant areas of research involving 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are associated with the overproduction of pro-inflammatory cytokines, and this compound has shown promising effects in modulating these pathways. Recent studies have demonstrated its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which play a key role in the synthesis of prostaglandins. This property makes it a potential candidate for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.

Moreover, 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid has been investigated for its antioxidant properties, which are critical in combating oxidative stress-related diseases. Oxidative stress is implicated in conditions such as neurodegenerative disorders and cardiovascular diseases, and this compound has been shown to scavenge free radicals and enhance the activity of endogenous antioxidant enzymes. A 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit lipid peroxidation, a key mechanism in the pathogenesis of several chronic diseases. These findings suggest that the compound may have therapeutic potential in the treatment of oxidative stress-associated pathologies.

Another area of interest is the role of 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid in modulating signaling pathways involved in cell proliferation and apoptosis. Research has indicated that the compound can interact with specific transcription factors, such as NF-κB, which are central to the regulation of inflammatory responses. By inhibiting NF-κB activation, this compound may reduce the expression of pro-inflammatory genes, offering a novel approach to managing inflammatory conditions. These mechanisms are currently under investigation to determine their applicability in clinical settings.

Furthermore, the compound's potential as a tool for drug discovery has been explored in the context of cancer research. Studies have shown that 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid can induce apoptosis in cancer cells while sparing normal cells, a desirable property for chemotherapeutic agents. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase pathways, which are critical for programmed cell death. These findings have prompted further investigations into its use as a lead compound for the development of targeted cancer therapies.

Despite its promising properties, the pharmacokinetic and toxicological profiles of 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid require further elucidation. Current research is focused on determining its metabolic pathways, biodistribution, and potential side effects. Preclinical studies are underway to assess its safety and efficacy in animal models, with the goal of advancing it to clinical trials. These efforts are crucial for translating the compound's therapeutic potential into practical applications.

In conclusion, 2-(3-hydroxyphenyl)-4-nitrobenzoic Acid represents a versatile compound with broad applications in biomedical research. Its structural characteristics and biological activities have been extensively studied, revealing its potential as an anti-inflammatory, antioxidant, and anticancer agent. As research continues to uncover its mechanisms of action and optimize its properties, this compound may pave the way for the development of novel therapeutic strategies. The ongoing exploration of its role in various biological processes underscores its significance in the quest for innovative treatments for complex diseases.